Cas no 2034395-30-5 (2-bromo-N-{3-(furan-3-yl)pyrazin-2-ylmethyl}benzamide)

• Product Name: 2-bromo-N-{3-(furan-3-yl)pyrazin-2-ylmethyl}benzamide
• CAS No: 2034395-30-5
• MF: C₁₆H₁₂BrN₃O₂
• MW: 358.189382553101
• CID: 5916112
• PubChem ID: 122162974
• Update Time: 2025-05-26

2-bromo-N-{3-(furan-3-yl)pyrazin-2-ylmethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-N-{3-(furan-3-yl)pyrazin-2-ylmethyl}benzamide
• 2034395-30-5
• 2-bromo-N-{[3-(furan-3-yl)pyrazin-2-yl]methyl}benzamide
• 2-bromo-N-[[3-(furan-3-yl)pyrazin-2-yl]methyl]benzamide
• 2-bromo-N-((3-(furan-3-yl)pyrazin-2-yl)methyl)benzamide
• F6574-0225
• AKOS032469800

• Inchi： 1S/C16H12BrN3O2/c17-13-4-2-1-3-12(13)16(21)20-9-14-15(19-7-6-18-14)11-5-8-22-10-11/h1-8,10H,9H2,(H,20,21)
• InChI Key： CBHCAPGLTJOHJU-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C(NCC1C(C2=COC=C2)=NC=CN=1)=O

Computed Properties

• Exact Mass: 357.01129g/mol
• Monoisotopic Mass: 357.01129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 68Ų

Additional information on 2-bromo-N-{3-(furan-3-yl)pyrazin-2-ylmethyl}benzamide

Introduction to 2-bromo-N-{3-(furan-3-yl)pyrazin-2-ylmethyl}benzamide (CAS No. 2034395-30-5)

2-bromo-N-{3-(furan-3-yl)pyrazin-2-ylmethyl}benzamide (CAS No. 2034395-30-5) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzamide class, characterized by its amide functional group attached to a benzene ring. The presence of a bromine atom at the 2-position and a pyrazinylmethyl group linked to a furan moiety at the 3-position introduces unique structural and electronic properties, making it a promising candidate for further exploration in drug discovery.

The structure of this compound is meticulously designed to interact with biological targets in a highly specific manner. The benzamide moiety is well-known for its role in various bioactive molecules, often serving as a pharmacophore in drugs targeting neurological disorders, inflammation, and cancer. The bromo substituent enhances the electrophilicity of the molecule, facilitating further chemical modifications and enabling reactions such as Suzuki-Miyaura cross-coupling, which is widely used in constructing complex organic frameworks.

The furan-3-yl group appended to the pyrazinylmethyl moiety adds another layer of complexity to the molecule. Furan derivatives are known for their bioactivity and have been extensively studied for their potential applications in antimicrobial, anti-inflammatory, and anticancer therapies. The pyrazinylmethyl group acts as a linker, connecting the furan ring to the benzamide core, thereby influencing the overall conformation and reactivity of the molecule.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced pharmacological properties. The synthesis of 2-bromo-N-{3-(furan-3-yl)pyrazin-2-ylmethyl}benzamide exemplifies this trend, as it combines multiple pharmacophoric elements into a single molecular entity. This approach allows for the exploration of multitarget interactions, which is increasingly recognized as a key strategy in modern drug design.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapies. The brominated aromatic ring can serve as a handle for further derivatization, enabling the creation of analogs with tailored biological activities. Additionally, the presence of both pyrazine and furan rings suggests that this compound may exhibit dual functionality, interacting with multiple receptors or enzymes simultaneously.

Recent studies have highlighted the importance of structure-activity relationships (SAR) in optimizing drug candidates. By systematically modifying different parts of the molecule, researchers can fine-tune its biological activity. For instance, replacing or altering the furan-3-yl group could lead to new compounds with improved solubility or selectivity. Similarly, changes to the pyrazinylmethyl moiety might enhance binding affinity to specific biological targets.

The pharmaceutical industry has shown particular interest in compounds that can modulate protein-protein interactions (PPIs), which are often implicated in various diseases. The unique structural features of 2-bromo-N-{3-(furan-3-yl)pyrazin-2-ylmethyl}benzamide make it an attractive scaffold for designing PPI inhibitors. Such inhibitors have emerged as a promising class of drugs due to their ability to disrupt disease-causing protein interactions without affecting other biological pathways.

Another area where this compound shows promise is in oncology research. Cancer cells often exhibit altered signaling pathways that contribute to their uncontrolled growth and survival. By targeting these pathways with small molecules like 2-bromo-N-{3-(furan-3-yl)pyrazin-2-ylmethyl}benzamide, researchers aim to develop more effective anticancer therapies. Preliminary studies suggest that this compound may interfere with key signaling cascades involved in tumor progression.

The development of new synthetic methodologies has also played a crucial role in advancing drug discovery efforts. Advanced techniques such as transition-metal-catalyzed reactions have enabled the efficient construction of complex molecular architectures. For example, palladium-catalyzed cross-coupling reactions can be used to introduce new functional groups at specific positions within the molecule, allowing for greater control over its biological activity.

In conclusion, 2-bromo-N-{3-(furan-3-yl)pyrazin-2-ylmethyl}benzamide (CAS No. 2034395-30-5) represents an exciting opportunity for further research and development in pharmaceutical chemistry. Its unique structural features and potential applications make it a valuable candidate for designing novel therapeutic agents targeting various diseases. As our understanding of molecular interactions continues to evolve, compounds like this will undoubtedly play a significant role in shaping the future of medicine.